Cas no 62043-86-1 (Benzonitrile, 3-[2-(4-methylphenyl)-2-oxoethyl]-)

• Product Name: Benzonitrile, 3-[2-(4-methylphenyl)-2-oxoethyl]-
• CAS No: 62043-86-1
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 1634652
• Update Time: 2024-09-12

Benzonitrile, 3-[2-(4-methylphenyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[2-(4-methylphenyl)-2-oxoethyl]-

• Inchi： 1S/C16H13NO/c1-12-5-7-15(8-6-12)16(18)10-13-3-2-4-14(9-13)11-17/h2-9H,10H2,1H3
• InChI Key： BTNWRUJJASAGOP-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CC(C2=CC=C(C)C=C2)=O)=C1

Computed Properties

• Exact Mass: 235.09979

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Melting Point: 87-90 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 405.8±25.0 °C(Predicted)
• PSA: 40.86